N-(2-ethoxyphenyl)-2-(6-methyl-1-benzofuran-3-yl)acetamide

Specification

• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-2-(6-methyl-1-benzofuran-3-yl)acetamide
• Standard InChI: InChI=1S/C19H19NO3/c1-3-22-17-7-5-4-6-16(17)20-19(21)11-14-12-23-18-10-13(2)8-9-15(14)18/h4-10,12H,3,11H2,1-2H3,(H,20,21)
• Standard InChI Key: GBITXDIVDCYZIF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CC2=COC3=C2C=CC(=C3)C

Introduction

N-(2-ethoxyphenyl)-2-(6-methyl-1-benzofuran-3-yl)acetamide is a synthetic organic compound that has garnered attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound belongs to a class of molecules known for their diverse biological activities, particularly those involving benzofuran derivatives. The unique structure of N-(2-ethoxyphenyl)-2-(6-methyl-1-benzofuran-3-yl)acetamide combines an ethoxyphenyl moiety with a benzofuran derivative, which is significant for its potential therapeutic applications.

Synthesis

The synthesis of N-(2-ethoxyphenyl)-2-(6-methyl-1-benzofuran-3-yl)acetamide typically involves multi-step organic reactions. The general synthetic pathway includes several steps that require careful optimization of reaction conditions such as temperature, solvent choice, and catalysts to maximize yields and purities.

Synthesis Steps Overview

• Starting Materials: The synthesis begins with appropriate starting materials, often involving benzofuran derivatives.

• Reaction Conditions: Conditions such as temperature and solvent choice are crucial for optimizing the reaction.

• Purification: Final purification steps are necessary to achieve high purity of the compound.

Potential Applications

N-(2-ethoxyphenyl)-2-(6-methyl-1-benzofuran-3-yl)acetamide has potential applications in various scientific fields, particularly in medicinal chemistry. Its unique structure suggests potential therapeutic applications, although further research is needed to elucidate its mechanism of action and to explore its pharmacological profile.

Research Findings and Future Directions

While the exact mechanism of action for N-(2-ethoxyphenyl)-2-(6-methyl-1-benzofuran-3-yl)acetamide is not fully understood, its structural components suggest potential interactions with biological targets. Further studies involving interaction assays and molecular modeling could provide insights into its therapeutic potential.

Future Research Directions

• Mechanism of Action Studies: Detailed investigations into how the compound interacts with biological targets.

• Derivative Synthesis: Creating derivatives to enhance pharmacological properties.

• In Vivo Studies: Conducting in vivo experiments to assess efficacy and safety.